Cas no 946229-49-8 (1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(3-methylbenzoyl)piperazine)

• Product Name: 1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(3-methylbenzoyl)piperazine
• CAS No: 946229-49-8
• MF: C₂₂H₂₀FN₇O
• MW: 417.438906669617
• CID: 5506418
• Update Time: 2025-10-31

1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(3-methylbenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(3-methylphenyl)methanone
• 1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(3-methylbenzoyl)piperazine

• Inchi： 1S/C22H20FN7O/c1-15-3-2-4-16(13-15)22(31)29-11-9-28(10-12-29)20-19-21(25-14-24-20)30(27-26-19)18-7-5-17(23)6-8-18/h2-8,13-14H,9-12H2,1H3
• InChI Key： FNPTYMMDRMXAGY-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(F)C=C4)N=NC=32)CC1)(C1=CC=CC(C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(3-methylbenzoyl)piperazine

Introduction to Compound with CAS No. 946229-49-8 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 946229-49-8 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 1-3-(4-fluorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl-4-(3-methylbenzoyl)piperazine, represents a novel class of heterocyclic compounds with a unique structural framework. The presence of multiple pharmacophoric moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups that contribute to its pharmacological properties. The triazolo[4,5-d]pyrimidine core is a well-known scaffold in medicinal chemistry, often associated with bioactivity in various therapeutic areas. Specifically, the combination of a fluorophenyl group and a piperazine moiety enhances its potential as an active pharmaceutical ingredient (API). These structural features not only contribute to the compound's solubility and metabolic stability but also play a crucial role in its interaction with biological targets.

In recent years, there has been a growing interest in developing small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The piperazine ring in the compound's structure is known to interact with these neurotransmitter pathways, making it a valuable component for potential therapeutic applications. Furthermore, the 3-methylbenzoyl group adds an additional layer of complexity, which may influence the compound's pharmacokinetic profile and overall efficacy.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that modulators of dopamine and serotonin receptors have shown promise in managing conditions such as depression, anxiety, and neurodegenerative diseases. The unique structural features of 1-3-(4-fluorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl-4-(3-methylbenzoyl)piperazine make it an attractive candidate for further investigation in these areas.

Recent studies have also explored the compound's potential as an antipsychotic agent. Antipsychotics are typically designed to target dopamine D2 receptors to alleviate symptoms associated with schizophrenia and other psychotic disorders. The fluorophenyl group in the molecule is particularly interesting as it has been shown to enhance binding affinity to these receptors. This suggests that the compound may exhibit potent antipsychotic activity without causing significant side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the triazolo[4,5-d]pyrimidine core requires precise control over reaction conditions to avoid unwanted byproducts. Similarly, the attachment of the piperazine and 3-methylbenzoyl groups must be carefully monitored to maintain the integrity of the overall structure.

In terms of pharmacological evaluation, preliminary studies have shown that this compound exhibits promising activity against various biological targets. For instance, it has demonstrated inhibitory effects on enzymes involved in neurotransmitter metabolism, suggesting potential therapeutic benefits for neurological disorders. Additionally, its interaction with specific receptor subtypes has been investigated, providing insights into its mechanism of action.

The use of computational methods has also played a significant role in understanding the pharmacological properties of this compound. Molecular modeling techniques have been employed to predict how the molecule interacts with biological targets at the atomic level. These simulations have helped researchers identify key binding sites and optimize the structure for improved efficacy.

Future research directions for this compound include further exploration of its pharmacological profile and potential therapeutic applications. Investigating its effects on other neurotransmitter systems and its interaction with additional biological targets will provide a more comprehensive understanding of its therapeutic potential. Additionally, studies on its pharmacokinetic properties will be crucial for determining its suitability for clinical development.

The development of novel pharmaceutical compounds is a complex process that requires extensive research and collaboration among scientists from various disciplines. The case of 1-3-(4-fluorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl-4-(3-methylbenzoyl)piperazine exemplifies how innovative molecular design can lead to promising candidates for treating complex diseases. As research continues to uncover new applications for this compound, it holds great promise for improving patient outcomes in various therapeutic areas.